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Compound of Interest

Compound Name: Heleurine

Cat. No.: B11750796

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available scientific information on the
toxicological profile of heleurine. A comprehensive search of scientific literature and
toxicological databases has revealed a significant lack of specific quantitative data and detailed
experimental studies for this particular pyrrolizidine alkaloid. The information presented herein
is largely based on the broader understanding of pyrrolizidine alkaloid toxicity.

Introduction

Heleurine is a pyrrolizidine alkaloid (PA) identified in various plant species of the Heliotropium
genus, including Heliotropium europaeum and Heliotropium bacciferum.[1] Pyrrolizidine
alkaloids are a large class of naturally occurring compounds known for their potential toxicity,
primarily targeting the liver. The presence of heleurine in plants that have been associated with
livestock poisoning underscores the need to understand its specific toxicological properties.
However, it is crucial to note that most toxicological research has focused on the effects of
ingesting the entire plant or extracts containing a mixture of several PAs, rather than on
isolated heleurine.

Chemical Identity

e Chemical Name: [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yllmethyl (2S)-2-hydroxy-2-[(1R)-1-
methoxyethyl]-3-methylbutanoate
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CAS Number: 488-00-6

Molecular Formula: C16H27NOa

Molecular Weight: 297.39 g/mol [1]

Class: Pyrrolizidine Alkaloid (Heliotridine-type)

Toxicological Data

A thorough review of available literature and databases indicates a lack of specific quantitative
toxicological data for isolated heleurine. Values such as LD50 (median lethal dose), NOAEL
(No-Observed-Adverse-Effect Level), and IC50 (half-maximal inhibitory concentration) are not
documented for this compound. The toxicity of heleurine is inferred from studies on
Heliotropium species and the well-established toxic properties of the pyrrolizidine alkaloid
class.

Table 1. Quantitative Toxicological Data for Heleurine

Species/Test Route of

Parameter Value o . Reference
System Administration

LD50 Not Available - - -

NOAEL Not Available - - -

IC50 Not Available - - -

Data Not Available: Extensive searches did not yield specific quantitative toxicity values for
heleurine.

General Toxicology of Pyrrolizidine Alkaloids

The toxicological profile of heleurine is presumed to follow the general pattern established for
unsaturated pyrrolizidine alkaloids.

4.1. Mechanism of Toxicity: Bioactivation
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The primary mechanism of PA toxicity involves metabolic activation in the liver.[2] PAs
themselves are relatively inert; however, they are converted by cytochrome P450 enzymes into
highly reactive pyrrolic esters (dehydropyrrolizidine alkaloids). These metabolites are potent
electrophiles that can alkylate cellular macromolecules, including DNA, proteins, and amino
acids. This process, known as bioactivation, is a critical initiating step in the cascade of cellular
damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.msdvetmanual.com/toxicology/pyrrolizidine-alkaloidosis/pyrrolizidine-alkaloidosis-in-animals
https://www.benchchem.com/product/b11750796?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Heleurine
https://www.msdvetmanual.com/toxicology/pyrrolizidine-alkaloidosis/pyrrolizidine-alkaloidosis-in-animals
https://www.msdvetmanual.com/toxicology/pyrrolizidine-alkaloidosis/pyrrolizidine-alkaloidosis-in-animals
https://www.benchchem.com/product/b11750796#heleurine-toxicological-profile
https://www.benchchem.com/product/b11750796#heleurine-toxicological-profile
https://www.benchchem.com/product/b11750796#heleurine-toxicological-profile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11750796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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